Cas no 1114653-42-7 (4-(3-chloro-4-methylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 4-(3-chloro-4-methylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114653-42-7
• MF: C₂₃H₁₈ClNO₄S
• MW: 439.9113240242
• CID: 5343773
• Update Time: 2025-06-25

4-(3-chloro-4-methylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [4-(3-chloro-4-methylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methoxyphenyl)methanone
• 4-(3-chloro-4-methylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• STL095308
• (4-(3-chloro-4-methylphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(4-methoxyphenyl)methanone
• [4-(3-chloro-4-methylphenyl)-1,1-dioxo-1lambda6,4-benzothiazin-2-yl]-(4-methoxyphenyl)methanone

• Inchi： 1S/C23H18ClNO4S/c1-15-7-10-17(13-19(15)24)25-14-22(23(26)16-8-11-18(29-2)12-9-16)30(27,28)21-6-4-3-5-20(21)25/h3-14H,1-2H3
• InChI Key： NCINNRWJFCUKIU-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)N1C=C(C(C2C=CC(=CC=2)OC)=O)S(C2C=CC=CC1=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 769
• XLogP3: 5.1
• Topological Polar Surface Area: 72.1

Additional information on 4-(3-chloro-4-methylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Compound CAS No. 1114653-42-7: A Comprehensive Overview

The compound with CAS No. 1114653-42-7, commonly referred to as 4-(3-chloro-4-methylphenyl)-2-(4-methoxybenzoyl)-4H-1λ6,4-benzothiazine-1,1-dione, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzothiazines, which are known for their unique structural properties and versatile applications in drug design and material science.

The structure of this compound is characterized by a benzothiazine ring system, which is a fused bicyclic structure consisting of a benzene ring and a thiazine ring. The substituents on the benzothiazine core include a 3-chloro-4-methylphenyl group at position 4 and a 4-methoxybenzoyl group at position 2. These substituents play a crucial role in determining the compound's physical and chemical properties, as well as its biological activity.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. The presence of the chloro and methoxy groups introduces electronic and steric effects that can modulate the compound's interaction with biological targets, such as enzymes or receptors. This makes it a promising candidate for drug design targeting various diseases, including cancer and neurodegenerative disorders.

In terms of synthesis, the compound can be prepared through a multi-step process involving advanced organic reactions such as Friedel-Crafts acylation, nucleophilic substitution, and cyclization reactions. The synthesis pathway requires precise control over reaction conditions to ensure high yield and purity of the final product.

The compound's stability and solubility properties have been extensively studied, revealing its suitability for use in various chemical and biological assays. Its ability to form stable complexes with metal ions has also been explored, opening up possibilities for its application in coordination chemistry and materials science.

Furthermore, computational studies using molecular modeling techniques have provided insights into the compound's three-dimensional structure and its potential binding modes with biological targets. These studies have been instrumental in guiding further experimental work aimed at optimizing the compound's pharmacokinetic properties.

In conclusion, CAS No. 1114653-42-7 represents a valuable addition to the arsenal of compounds available for research in medicinal chemistry and related fields. Its unique structure, coupled with its promising biological activity, positions it as a key player in the development of innovative therapeutic agents.